(S)-7,8-Dimethylchroman-4-amine hydrochloride

• IUPAC Name: (4S)-7,8-dimethyl-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-7-3-4-9-10(12)5-6-13-11(9)8(7)2;/h3-4,10H,5-6,12H2,1-2H3;1H/t10-;/m0./s1
• InChI Key: DFUHMFDEXSIALM-PPHPATTJSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(CCO2)N)C.Cl
• Isomeric SMILES: CC1=C(C2=C(C=C1)[C@H](CCO2)N)C.Cl
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol

Description

The description of a chemical compound usually includes its molecular formula, molecular weight, and structural formula. It may also include information about the compound’s physical appearance (such as color and state of matter at room temperature) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the compound’s atomic arrangement, bond lengths and angles, and molecular conformation.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, and the products that are formed.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, density, refractive index, and specific rotation. It can also involve studying the compound’s stability under various conditions.

Scientific Research Applications

Antioxidant Activity

• (S)-7,8-Dimethylchroman-4-amine hydrochloride has demonstrated antioxidant properties. Researchers have investigated its ability to scavenge free radicals and protect cells from oxidative stress. .

Neuroprotection

• The compound’s structural features suggest neuroprotective potential. Studies have explored its effects on neuronal health, including its ability to enhance cell viability, reduce neuroinflammation, and protect against neurodegenerative diseases. .

Anti-Inflammatory Properties

• Researchers have investigated the anti-inflammatory effects of (S)-7,8-Dimethylchroman-4-amine hydrochloride . .

Anticancer Activity

• Preliminary studies suggest that this compound exhibits anticancer potential. Investigations have focused on its impact on cancer cell proliferation, apoptosis, and metastasis. .

Antiviral Applications

• Some studies have explored the antiviral properties of (S)-7,8-Dimethylchroman-4-amine hydrochloride . It may interfere with viral replication or entry, making it a candidate for antiviral drug development. .

Materials Science

• Beyond biological applications, this compound has found relevance in materials science. For instance, it has been used in the synthesis of functional materials, such as nanoparticles or thin films. .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would describe how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It can also involve recommendations for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and improvements that could be made in the synthesis or use of the compound.